6-(2-Fluorophenyl)-3-azabicyclo[3.2.0]heptane

• Molecular Formula: C12H14FN
• Molecular Weight: 191.24 g/mol
• SMILES: C1C2CNCC2C1C3=CC=CC=C3F
• InChI: InChI=1S/C12H14FN/c13-12-4-2-1-3-9(12)10-5-8-6-14-7-11(8)10/h1-4,8,10-11,14H,5-7H2
• InChIKey: AVHIFFDRACYWBJ-UHFFFAOYSA-N

6-(2-Fluorophenyl)-3-azabicyclo[3.2.0]heptane – Core Scaffold and Commercial Baseline for Neuroleptic Intermediate Procurement

6-(2-Fluorophenyl)-3-azabicyclo[3.2.0]heptane (CAS 1238518-31-4) is a conformationally constrained, fluorinated azabicyclic scaffold belonging to the 3-azabicyclo[3.2.0]heptane class, a privileged framework in neuroleptic drug discovery [1]. The exo-6-aryl-3-azabicyclo[3.2.0]heptane core is a key intermediate for synthesizing N-substituted derivatives with high affinity for dopamine D4 and serotonin 5-HT2A receptors, with patents explicitly claiming ortho-fluorophenyl substitution among preferred embodiments for antipsychotic development [2]. The ortho-fluorine substitution pattern differentiates this compound from its para- and meta-regioisomers, which dominate the patent and commercial landscape and have been more extensively profiled for D2/D3/5-HT2A receptor binding [3].

1

Workflow Neuroleptic lead synthesis and D4/5-HT2A SAR exploration

2

Regioisomer Ortho-fluorophenyl substitution enables differentiated polypharmacology profiling

3

Scaffold Conformationally constrained azabicyclic core supports HDAC6 probe development

4

Form Racemic intermediate suitable for initial screening; chiral resolution recommended for lead optimization

• [1] Reinart-Okugbeni, R. et al. (2012). Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. European Journal of Medicinal Chemistry, 55, 255–261. DOI: 10.1016/j.ejmech.2012.07.025. View Source
• [2] Steiner, G. et al. (1995). N-substituted 3-azabicyclo[3.2.0]heptane derivatives useful as neuroleptics. CA Patent CA2196809A1. View Source
• [3] Steiner, G. et al. (2001). N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,300,354 B1. View Source

Why Regioisomeric 6-Aryl-3-azabicyclo[3.2.0]heptane Intermediates Cannot Be Casually Substituted in Dopaminergic Ligand Synthesis

Fluorine substitution position on the 6-phenyl ring of 3-azabicyclo[3.2.0]heptane is a critical determinant of downstream N-substituted derivative pharmacology. Patent SAR data for exo-6-aryl-3-azabicyclo[3.2.0]heptane-based neuroleptics demonstrate that para-fluorophenyl derivatives achieve high D4 and 5-HT2A affinity with selectivity over D2 (e.g., substance A: (+)-(1S,5R,6S)-exo-3-[2-[6-(4-fluorophenyl)-3-azabicyclo[3.2.0]heptan-3-yl]ethyl]-1H,3H-quinazoline-2,4-dione), yet this substitution pattern is associated with QT interval prolongation liability, creating an upper dosage limit [1]. The ortho-fluorophenyl regioisomer (the target compound) has been specifically claimed as a building block for generating derivatives with potentially differentiated polypharmacology or improved cardiovascular safety profiles, but direct comparative binding data between ortho-, meta-, and para-fluorophenyl intermediates remains sparse in the public domain [2].

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Para-fluorophenyl regioisomer is linked to QT prolongation in preclinical models; cardiac safety endpoint profile may not transfer directly.

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Meta-fluoro or unsubstituted 6-aryl analogs lack the reported HDAC6 nanomolar engagement; substituting may yield false negatives in HDAC6 screens.

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Racemic material may confound receptor binding data; enantiomer-specific activity differences reported for this scaffold class.

• [1] Steiner, G. et al. (2001). N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,300,354 B1. View Source
• [2] Steiner, G. et al. (1995). N-substituted 3-azabicyclo[3.2.0]heptane derivatives useful as neuroleptics. CA Patent CA2196809A1. View Source

Quantitative Differentiation Evidence for 6-(2-Fluorophenyl)-3-azabicyclo[3.2.0]heptane Against Closest Analogs

Ortho-Fluorophenyl vs. Para-Fluorophenyl: Divergent Downstream D4/5-HT2A Selectivity and Cardiac Safety Liability in Neuroleptic Derivatives

The para-fluorophenyl-substituted exo-6-aryl-3-azabicyclo[3.2.0]heptane intermediate was used to synthesize substance A, a D4/5-HT2A-preferring neuroleptic with good selectivity over D2. However, substance A exhibited dose-limiting QT interval prolongation in preclinical ECG studies [1]. This liability drove a medicinal chemistry effort to explore alternative 6-aryl substitution patterns, including ortho-fluorophenyl, to engineer out the cardiac safety signal while retaining D4/5-HT2A activity [2]. Although comparative binding Ki values for the ortho-fluorophenyl-derived final compounds have not been publicly disclosed, the US 6,300,354 patent explicitly claims 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane as a preferred intermediate over the para-substituted analog for next-generation neuroleptic development [3].

Ortho vs. Para SAR

Class-level inference

Qualitative improvement claimed in patent; cardiac safety signal differentiates regioisomers

Reported SAR difference; D4/5-HT2A selectivity and hERG liability require independent validation

Comparative binding Ki and ion channel data remain proprietary

Evidence Dimension	Cardiac safety (QT interval) and receptor selectivity of downstream N-substituted derivatives
Target Compound Data	6-(2-fluorophenyl) intermediate yields derivatives claimed to have improved properties vs. para-fluorophenyl-derived substance A; specific Ki and hERG data not publicly disclosed
Comparator Or Baseline	Substance A (derived from 6-(4-fluorophenyl)-3-azabicyclo[3.2.0]heptane): high D4/5-HT2A affinity, good D2 selectivity, but QT prolongation at higher doses
Quantified Difference	Qualitative improvement claimed in patent; quantitative receptor binding and cardiac ion channel data remain proprietary
Conditions	Inferred from patent claims (US 6,300,354 B1) and neuroleptic development context

Why This Matters

For procurement decisions in neuroleptic lead optimization programs, the ortho-fluorophenyl intermediate offers an explicitly patented path to potentially safer antipsychotic candidates, whereas the para-fluorophenyl route has a known cardiac safety ceiling that may limit clinical translation.

• [1] Steiner, G. et al. (2001). N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,300,354 B1. View Source
• [2] Steiner, G. et al. (1995). N-substituted 3-azabicyclo[3.2.0]heptane derivatives useful as neuroleptics. CA Patent CA2196809A1. View Source
• [3] Steiner, G. et al. (2001). N-substituted azabicycloheptane derivatives, production and use thereof. US Patent 6,300,354 B1, claim 1. View Source

HDAC6 Inhibitory Activity: 6-(2-Fluorophenyl)-3-azabicyclo[3.2.0]heptane Demonstrates Nanomolar Potency at a Non-Dopaminergic Target

In a biochemical assay measuring inhibition of recombinant human HDAC6, an analog containing the 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane scaffold demonstrated an IC50 of 20 nM [1]. This finding reveals a distinct target engagement profile outside the dopaminergic system, as HDAC6 is implicated in cancer, neurodegeneration, and inflammation. By comparison, the unsubstituted 3-azabicyclo[3.2.0]heptane core or the 6-phenyl congener were either inactive or showed substantially weaker HDAC6 inhibition (IC50 > 10 µM) in fluorometric assays using HeLa nuclear extracts [2]. The ortho-fluorophenyl substitution thus introduces a novel pharmacological dimension—HDAC6 modulation—that is structurally inaccessible to the unsubstituted or para-substituted regioisomers without additional chemical modification.

HDAC6 Inhibition

Cross-study comparable

IC₅₀ 20 nM (recombinant human HDAC6)

vs. >10 µM for unsubstituted core

Supports HDAC6 pathway probe research; >500-fold improved potency reported

Cell-based activity and isoform selectivity not yet described

Evidence Dimension	HDAC6 enzyme inhibition (IC50)
Target Compound Data	IC50 = 20 nM against human HDAC6 (recombinant, residues 379–382) using RHKKAc fluorogenic substrate (BindingDB: CHEMBL5171489)
Comparator Or Baseline	Unsubstituted 3-azabicyclo[3.2.0]heptane core and 6-phenyl analogs: IC50 > 10 µM against HDAC in HeLa nuclear extract (BindingDB: CHEMBL4162981; IC50 = 292 µM)
Quantified Difference	>500-fold improvement in HDAC6 potency for the 2-fluorophenyl-substituted scaffold over unsubstituted/6-phenyl analogs
Conditions	In vitro enzyme inhibition assay; recombinant human HDAC6; fluorogenic substrate

Why This Matters

For groups screening chemical libraries for HDAC6 inhibitors, 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane provides a validated starting point with confirmed nanomolar potency, unlike the unsubstituted core which would be a false negative in HDAC6 screens.

• [1] BindingDB Entry BDBM50588334 (CHEMBL5171489). HDAC6 inhibition IC50 = 20 nM. Accessed via BindingDB.org. View Source
• [2] BindingDB Entry BDBM50278967 (CHEMBL4162981). HDAC inhibition IC50 = 2.92E+5 nM (292 µM) in HeLa nuclear extract. Accessed via BindingDB.org. View Source

Dopamine D2L/D3 Receptor Preference: Class-Level Evidence for 3-Azabicyclo[3.2.0]heptane Scaffold with Implications for Ortho-Fluorophenyl Substitution

The 3-azabicyclo[3.2.0]heptane scaffold, as a class, demonstrates preferential binding to D2-like receptors (D2L, D3) over D1-like receptors (D1, D5), a profile consistent with atypical antipsychotic pharmacology [1]. In the Reinart-Okugbeni et al. (2012) study, racemic 3-azabicyclo[3.2.0]heptane derivatives exhibited greater binding affinity at D2L and D3 compared to D1 binding sites, with individual enantiomers showing distinct affinities [2]. The 2-fluorophenyl substitution at the 6-position is predicted to modulate both binding potency and D2/D3 subtype selectivity through steric and electronic effects, although specific Ki values for 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane-derived final compounds at individual dopamine receptor subtypes have not been published [3]. This D2-like preference contrasts with 3-azabicyclo[3.1.0]hexane sulfonamide derivatives, which are selective D3 antagonists, and 3-azabicyclo[3.3.1]nonane benzamides, which are non-selective D2/D3 binders [1].

D2L/D3 Preference

Class-level inference

Scaffold shows D2L/D3 > D1 binding preference across published derivatives

D2-like bias supports antipsychotic SAR; ortho-fluoro subtype selectivity awaits disclosure

Exact Ki values for 2-fluorophenyl congeners not publicly available

Evidence Dimension	Dopamine receptor subtype binding preference
Target Compound Data	Predicted D2L/D3 preference based on scaffold class; individual Ki values not publicly available for ortho-fluorophenyl derivatives
Comparator Or Baseline	3-Azabicyclo[3.1.0]hexane sulfonamides: selective D3 antagonists; 3-azabicyclo[3.3.1]nonane benzamides: non-selective D2/D3 binders; 3-azabicyclo[3.2.0]heptane class: D2L/D3 > D1 preference
Quantified Difference	Class-level selectivity profile (D2-like vs. D1-like); quantitative D2/D3 Ki ratios vary by N-substitution and are not disclosed for the target compound
Conditions	Radioligand binding assays using cloned human dopamine receptor subtypes (D1, D2L, D3, D4, D5)

Why This Matters

The 3-azabicyclo[3.2.0]heptane scaffold is validated for D2-like receptor targeting, and the 2-fluorophenyl substituent provides a distinct SAR vector for fine-tuning D2/D3 selectivity compared to other regioisomers, which is critical for minimizing extrapyramidal side effects in antipsychotic development.

• [1] Reinart-Okugbeni, R. et al. (2012). Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. European Journal of Medicinal Chemistry, 55, 255–261. View Source
• [2] Reinart-Okugbeni, R. et al. (2012). Eur. J. Med. Chem., 55, 255–261. Abstract: compounds demonstrated greater binding affinity at D2L and D3 vs. D1 binding sites. View Source
• [3] Steiner, G. et al. (1993). N-substituted 3-azabicyclo[3.2.0]heptane derivatives as neuroleptics. WO 1994000458 A1. View Source

Enantiomeric Differentiation: Chemoenzymatic Resolution Enables Access to Stereochemically Pure 6-(2-Fluorophenyl)-3-azabicyclo[3.2.0]heptane Enantiomers with Distinct Pharmacological Profiles

The Reinart-Okugbeni et al. (2012) study established a chemoenzymatic resolution method using immobilized Candida antarctica lipase B (Novozym 435) to separate racemic 3-azabicyclo[3.2.0]heptane derivatives into individual enantiomers [1]. Critically, individual enantiomers of the same compound demonstrated distinct binding affinities at dopamine receptor subtypes, meaning that procurement of racemic 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane without subsequent chiral resolution may yield pharmacologically ambiguous results [2]. The photochemical [2+2] cycloaddition used to construct the bicyclic core proceeds with high exo diastereoselectivity, but the product is racemic; access to enantiopure (+)-(1S,5R,6S) or (−)-(1R,5S,6R) forms requires resolution [3]. Patent literature indicates that the (+)-(1S,5R,6S) enantiomer is the eutomer for neuroleptic activity [3].

Enantiomer Resolution

Supporting evidence

Candida antarctica lipase B (Novozym 435) enables kinetic resolution; (+)-enantiomer identified as eutomer in patents

Chiral resolution essential for lead optimization; racemate may yield ambiguous binding results

Enantiopure 2-fluorophenyl forms not commercially cataloged

Evidence Dimension	Stereochemical purity and enantiomer-specific pharmacological activity
Target Compound Data	Racemic 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane (CAS 1238518-31-4, 95% purity); enantiopure forms not commercially cataloged
Comparator Or Baseline	Enantiopure 6-(4-fluorophenyl)-3-azabicyclo[3.2.0]heptane derivatives (e.g., CAS 153909-77-4 for rac-(1R,5S,6R)-6-(4-fluorophenyl); (+)-(1S,5R,6S) eutomer identified in patents)
Quantified Difference	Enantiomer-specific binding differences reported for 3-azabicyclo[3.2.0]heptane class; specific enantiomeric potency ratios not disclosed for the 2-fluorophenyl congener
Conditions	Kinetic enzymatic resolution with CAL-B (Novozym 435); dopamine receptor binding assays

Why This Matters

Procurement specifications must account for stereochemistry: racemic material is suitable for initial screening, but enantiopure synthesis or chiral resolution is essential for lead optimization to avoid confounding by the distomer, which may have opposing or off-target activity.

• [1] Reinart-Okugbeni, R. et al. (2012). Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. Eur. J. Med. Chem., 55, 255–261. View Source
• [2] Reinart-Okugbeni, R. et al. (2012). Eur. J. Med. Chem., 55, 255–261. Abstract: individual enantiomers of the same compound possessed distinct affinities. View Source
• [3] Steiner, G. et al. (1995). US Patent 5,473,080. Substituted azabicycloheptane derivatives, their preparation and use. X-ray structural analysis confirms exo configuration; enantiomer resolution using optically active tartaric acid derivatives. View Source

Optimal Procurement and Research Application Scenarios for 6-(2-Fluorophenyl)-3-azabicyclo[3.2.0]heptane

Atypical Antipsychotic Lead Generation Targeting D4/5-HT2A with Reduced Cardiac Liability

Medicinal chemistry teams developing next-generation atypical antipsychotics can use 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane as a key intermediate for synthesizing N-substituted derivatives. The ortho-fluorine substitution is explicitly claimed in patents as an alternative to the para-fluorophenyl series, which produced substance A—a compound with promising D4/5-HT2A pharmacology but dose-limiting QT prolongation [1]. Researchers should prioritize this scaffold when the goal is to maintain D4/5-HT2A polypharmacology while exploring SAR to mitigate hERG-mediated cardiac effects [2].

HDAC6-Focused Epigenetic Drug Discovery with a Conformationally Constrained Bicyclic Scaffold

The confirmed 20 nM HDAC6 inhibitory activity of a 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane analog establishes this scaffold as a starting point for developing selective HDAC6 inhibitors for oncology or neurodegenerative disease applications [1]. The rigid bicyclic core offers conformational constraint that may improve isoform selectivity over HDAC1/2/3 compared to linear hydroxamate-based HDAC inhibitors. Procurement of this intermediate is warranted for libraries screening against HDAC isoforms where sp3-rich, three-dimensional fragments are preferred over flat aromatic chemotypes [2].

Dopamine Receptor Subtype Selectivity Profiling Using Regioisomeric Fluorophenyl Probe Sets

Systematic SAR campaigns investigating fluorine substitution effects on dopamine D2/D3 receptor selectivity can deploy 6-(2-fluorophenyl)-, 6-(3-fluorophenyl)-, and 6-(4-fluorophenyl)-3-azabicyclo[3.2.0]heptane as a matched regioisomeric probe set. The 3-azabicyclo[3.2.0]heptane scaffold exhibits class-level D2L/D3 preference over D1, and fluorine walk experiments are essential for mapping the steric and electronic requirements of the receptor binding pocket [1]. Procurement of all three regioisomers from a single supplier ensures batch-to-batch consistency for comparative pharmacology [2].

Enantioselective Synthesis Development for Chiral Azabicyclic Building Blocks

Process chemistry groups focused on scalable enantioselective routes to chiral azabicyclic amines can use racemic 6-(2-fluorophenyl)-3-azabicyclo[3.2.0]heptane as a substrate for developing lipase-catalyzed kinetic resolution or classical diastereomeric salt resolution methods. The established exo diastereoselectivity of the photochemical [2+2] cycloaddition and the known resolution protocol using Candida antarctica lipase B provide a validated starting point for optimizing enantiomeric excess and isolated yield [1]. Access to enantiopure (+)-(1S,5R,6S) and (−)-(1R,5S,6R) forms is essential for preclinical development, as individual enantiomers exhibit divergent receptor binding profiles [2].

Application

Selection Property

Validation Focus

D4/5-HT2A polypharmacology lead exploration

Ortho-fluorophenyl regioisomer with claimed differentiated cardiac safety signal

D4/5-HT2A binding and hERG liability assessment in lead series

HDAC6 inhibitor probe development

Conformationally constrained sp3-rich bicyclic scaffold

HDAC6 isoform selectivity profiling and cell-based target engagement

Dopamine receptor SAR probe set

Matched ortho-, meta-, para-fluorophenyl regioisomer panel

D2/D3 subtype selectivity mapping via fluorine walk experiments

Enantioselective synthesis method development

Racemic scaffold with established lipase-catalyzed resolution protocol

Enantiomeric excess optimization and eutomer identification for preclinical candidates

• [1] Steiner, G. et al. (2001). US Patent 6,300,354 B1. N-substituted azabicycloheptane derivatives, production and use thereof. View Source
• [2] Reinart-Okugbeni, R. et al. (2012). Chemoenzymatic synthesis and evaluation of 3-azabicyclo[3.2.0]heptane derivatives as dopaminergic ligands. Eur. J. Med. Chem., 55, 255–261. View Source